Cas no 58344-84-6 ((1E)-1-(1,3-benzodioxol-5-yl)pent-1-en-3-ol)

• Product Name: (1E)-1-(1,3-benzodioxol-5-yl)pent-1-en-3-ol
• CAS No: 58344-84-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1610031
• PubChem ID: 6446419
• Update Time: 2025-04-21

(1E)-1-(1,3-benzodioxol-5-yl)pent-1-en-3-ol Chemical and Physical Properties

Names and Identifiers

• (1E)-1-(1,3-benzodioxol-5-yl)pent-1-en-3-ol
• (E)-1-(1,3-benzodioxol-5-yl)pent-1-en-3-ol
• 1-(3,4-Methylenedioxyphenyl)-1-penten-3-ol
• BRN 1312639
• 1-Penten-3-ol, 1-(3,4-methylenedioxyphenyl)-
• 58344-84-6
• 1-Penten-3-ol, 1-(1,3-benzodioxol-5-yl)-

• Inchi： 1S/C12H14O3/c1-2-10(13)5-3-9-4-6-11-12(7-9)15-8-14-11/h3-7,10,13H,2,8H2,1H3/b5-3+
• InChI Key： TVRACYAEXIUDBD-HWKANZROSA-N
• SMILES： O1COC2C=CC(/C=C/C(CC)O)=CC1=2

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69